Cas no 68037-77-4 ((75-85% Ethylmethylsiloxane)-15-25% (2-Phenylpropylmethylsiloxane) co-polymer cSt 1200-1600)

This copolymer, composed of 75-85% ethylmethylsiloxane and 15-25% 2-phenylpropylmethylsiloxane, is a high-viscosity silicone fluid with a kinematic viscosity range of 1200-1600 cSt. Its hybrid structure combines the thermal stability and low-temperature flexibility of ethylmethylsiloxane with the enhanced solubility and compatibility imparted by the phenylpropylmethylsiloxane units. The balanced composition ensures excellent shear stability, broad temperature performance, and compatibility with polar and non-polar systems. Its intermediate viscosity makes it suitable for applications requiring controlled flow properties, lubrication, or damping. The phenylpropyl groups contribute to improved solubility in organic matrices, while the ethylmethyl backbone maintains low volatility and oxidative resistance. This copolymer is particularly useful in specialized formulations where tailored rheological properties and material compatibility are critical.
(75-85% Ethylmethylsiloxane)-15-25% (2-Phenylpropylmethylsiloxane) co-polymer cSt 1200-1600 structure
68037-77-4 structure
Product Name:(75-85% Ethylmethylsiloxane)-15-25% (2-Phenylpropylmethylsiloxane) co-polymer cSt 1200-1600
CAS No:68037-77-4
MF:NA
MW:428.9
CID:508309
PubChem ID:89738040
Update Time:2025-10-06

(75-85% Ethylmethylsiloxane)-15-25% (2-Phenylpropylmethylsiloxane) co-polymer cSt 1200-1600 Chemical and Physical Properties

Names and Identifiers

    • Polysiloxanes, Et Me, Me 2-phenylpropyl
    • Ethylmethylsiloxanephenylpropylmethylsiloxanecopol
    • CID 89738040
    • (75-85% Ethylmethylsiloxane) - 2-phenylpropylmethylsiloxane copolymer
    • (75-85% ETHYLMETHYLSILOXANE)-(15-25% 2-PHENYLPROPYLMETHYLSILOXANE) COPOLYMER, 1,200-1,600 cSt
    • ethylmethylsiloxane(75-85%)-2-phenylpropylmethylsiloxane(15-25%)copolymer
    • SiloxanesandSilicones,EtMe,Me2-phenylpropyl
    • ETHYLMETHYLSILOXANE, 2-PHENYLPROPYLMETHYLSILOXANE COPOLYMER
    • (75-85% ETHYLMETHYLSILOXANE)-(15-25% 2-PHENYLPROPYLMETHYLSILOXANE) COPOLYMER
    • Ethylmethylsiloxane(75-85%)-2-Phenylpropylmethylsiloxane(15-25%) copolymer, 1200-1600 cSt.
    • (75-85% ETHYLMETHYLSILOXANE) - 2-PHENYLPROPYLMETHYLSILOXANE COPOLYMER: VISCOSITY 1200-1600 CST.
    • 68037-77-4
    • CKSIWBCSUINGEE-UHFFFAOYSA-N
    • MFCD01324968
    • SCHEMBL15171932
    • ethyl-methyl-[methyl-(2-phenylpropyl)-trimethylsilyloxysilyl]oxy-trimethylsilyloxysilane
    • (75-85% Ethylmethylsiloxane)-15-25% (2-Phenylpropylmethylsiloxane) co-polymer cSt 1200-1600
    • Inchi： 1S/C19H40O3Si4/c1-11-25(9,20-23(3,4)5)22-26(10,21-24(6,7)8)17-18(2)19-15-13-12-14-16-19/h12-16,18H,11,17H2,1-10H3
    • InChI Key： CKSIWBCSUINGEE-UHFFFAOYSA-N
    • SMILES： [Si](C)(CC(C)C1C=CC=CC=1)(O[Si](C)(C)C)O[Si](C)(CC)O[Si](C)(C)C

Computed Properties

  • Exact Mass: 428.20545127g/mol
  • Monoisotopic Mass: 428.20545127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Density: 1,01 g/cm3
  • Flash Point: 209°C
  • Refractive Index: 1.462

(75-85% Ethylmethylsiloxane)-15-25% (2-Phenylpropylmethylsiloxane) co-polymer cSt 1200-1600 Security Information

(75-85% Ethylmethylsiloxane)-15-25% (2-Phenylpropylmethylsiloxane) co-polymer cSt 1200-1600 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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75-85% Ethylmethylsiloxane)-15-25% (2-Phenylpropylmethylsiloxane) co-polymer cSt 1200-1600
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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A2B Chem LLC
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(75-85% Ethylmethylsiloxane)-15-25% (2-Phenylpropylmethylsiloxane) co-polymer cSt 1200-1600 Related Literature

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